Cas no 1421525-46-3 (2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole)

• Product Name: 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole
• CAS No: 1421525-46-3
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.417840957642
• CID: 5402689
• Update Time: 2025-11-06

2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(Cyclopropylsulfonyl)-3-azetidinyl]oxy]-4-methoxybenzothiazole
• 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole

• Inchi： 1S/C14H16N2O4S2/c1-19-11-3-2-4-12-13(11)15-14(21-12)20-9-7-16(8-9)22(17,18)10-5-6-10/h2-4,9-10H,5-8H2,1H3
• InChI Key： ROYUHLSGZTXDMV-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(OC)=C2N=C1OC1CN(S(C2CC2)(=O)=O)C1

Experimental Properties

• Density: 1.52±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.5±60.0 °C(Predicted)
• pka: 1.97±0.10(Predicted)

Additional information on 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole

Introduction to 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole (CAS No. 1421525-46-3) and Its Emerging Applications in Chemical Biology

2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole, identified by the chemical formula CAS No. 1421525-46-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The compound belongs to the benzothiazole class, a scaffold widely recognized for its biological activity and versatility in drug design. The presence of a cyclopropanesulfonyl group and an azetidine moiety introduces distinct electronic and steric properties, making this molecule a promising candidate for further investigation in medicinal chemistry.

The benzothiazole core is a key pharmacophore in numerous therapeutic agents, exhibiting a broad spectrum of biological activities including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole structure combines these attributes with additional functional groups that may enhance its interaction with biological targets. Specifically, the cyclopropanesulfonyl moiety can contribute to tight binding interactions due to its rigid three-membered ring structure, while the methoxy group at the 4-position may modulate electronic properties and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation pathways. For instance, preliminary docking studies have indicated potential binding to Janus kinases (JAKs), which are critical mediators of cytokine signaling and have been implicated in autoimmune diseases and cancer.

The cyclopropanesulfonyl group in 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole is particularly noteworthy for its ability to engage in multiple non-covalent interactions with biological targets. This feature is often exploited in drug design to achieve high selectivity and potency. Additionally, the azetidine ring introduces conformational constraints that can fine-tune the compound's bioactivity. These structural elements collectively contribute to the molecule's potential as a lead compound for the development of novel therapeutic agents.

In vitro studies have begun to explore the pharmacological profile of 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole, focusing on its effects on key cellular pathways relevant to human disease. Preliminary data suggest that this compound may modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in prostaglandin synthesis and play a role in inflammation and pain signaling. Furthermore, its interaction with nuclear receptors like peroxisome proliferator-activated receptors (PPARs) has been investigated, as these receptors are crucial regulators of lipid metabolism and cellular differentiation.

The methoxy group at the 4-position of the benzothiazole ring is another critical feature that influences the compound's biological activity. This substituent can enhance solubility while also participating in hydrogen bonding interactions with polar residues in protein targets. Such interactions are essential for achieving high affinity binding and effective pharmacological action. The combination of these structural elements makes 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole a versatile scaffold for further derivatization and optimization.

Recent research has also highlighted the potential of 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole as a tool for studying enzyme mechanisms and developing inhibitors for therapeutic applications. For example, its ability to interact with metal ions has been explored in contexts such as catalysis inhibition or metalloprotein targeting. The cyclopropanesulfonyl group's chelating properties may enable it to disrupt metal-dependent enzymatic processes, offering a novel approach to modulate biological pathways.

The synthesis of 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole presents both challenges and opportunities for medicinal chemists. The complexity of its structure requires careful planning to ensure high yield and purity during production. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and modular synthetic strategies have been instrumental in building this compound and its analogs.

Future directions for research on 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole include exploring its potential as an anticancer agent through preclinical studies using cell culture models and animal models. Additionally, investigating its interactions with other biological targets such as transporters or nucleic acids may uncover new therapeutic applications or mechanisms of action. The integration of high-throughput screening technologies could accelerate the discovery process by identifying derivatives with enhanced potency or selectivity.

The growing interest in heterocyclic compounds like 2-{[1-(cyclopropanesulfonyl)azetidin-3-yl]oxy}-4-methoxy-1,3-benzothiazole underscores their importance as building blocks for drug discovery programs worldwide. As our understanding of biological systems continues to expand, new opportunities will arise for leveraging these molecules to address unmet medical needs. The unique structural features of this compound make it a valuable asset in the ongoing quest to develop safer and more effective therapeutic agents.